Cas no 112898-42-7 (IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D)

IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D structure
112898-42-7 structure
Product Name:IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D
CAS No:112898-42-7
MF:C19H25ClN2
MW:316.868203878403
CID:129968
PubChem ID:45358997
Update Time:2024-11-03

IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N-methyl-N-(methyl-d3)-, monohydrochloride (9CI)
    • 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N-methyl-N-(methyl-d3)-, monohydrochloride (...
    • Imipramine-d3 hydrochloride
    • 10,11-Dihydro-N-methyl-N-(methyl-d3)-5H-dibenz[b,f]azepine-5-propanamine
    • IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D
    • [2H3]-Imipramine hydrochloride
    • 2H3]-Imipramine hydrochloride salt
    • Imipramine-d3 (hydrochloride)
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N-methyl-N-(methyl-d3)-
    • Imipramine, (N-methyl-d3)-
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-methyl-N-(trideuteriomethyl)propan-1-amine
    • AKOS016339587
    • Imipramine-d3
    • 112898-42-7
    • 65100-48-3
    • UNII-MGL972JTP6
    • Imipramine-d3 hydrochloride
    • DA-64417
    • 5H-Dibenz[b,f]azepine-5-propanamine, 10,11-dihydro-N-methyl-N-(methyl-d3)- (9CI); Imipramine-D3; Imipramine-D3 (N-methyl D3)
    • 3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)-N-methyl-N-(
    • MGL972JTP6
    • SS-4483
    • Inchi: 1S/C19H24N2.ClH/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21;/h3-6,8-11H,7,12-15H2,1-2H3;1H
    • InChI Key: XZZXIYZZBJDEEP-UHFFFAOYSA-N
    • SMILES: C(N1C2C=CC=CC=2CCC2=CC=CC=C12)CCN(C)C([H])([H])[H].Cl

Computed Properties

  • Exact Mass: 283.213
  • Monoisotopic Mass: 283.213
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 6.5A^2

IMIPRAMINE-D3 HYDROCHLORIDE 98 ATOM % D Security Information

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